Cas no 27590-77-8 (5-chloro-2-(2-methylpropoxy)benzaldehyde)

5-chloro-2-(2-methylpropoxy)benzaldehyde structure
27590-77-8 structure
Product Name:5-chloro-2-(2-methylpropoxy)benzaldehyde
CAS No:27590-77-8
MF:C11H13ClO2
MW:212.672722578049
MDL:MFCD03422442
CID:251298
PubChem ID:3573611
Update Time:2025-04-19

5-chloro-2-(2-methylpropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-isobutoxybenzaldehyde
    • 5-chloro-2-(2-methylpropoxy)Benzaldehyde
    • Benzaldehyde,5-chloro-2-(2-methylpropoxy)-
    • 5-chloro-2-[(2-methylpropyl)oxy]benzaldehyde
    • 5-chloro-2-isobutoxy-benzaldehyde
    • 5-chloro-2-isobutoxybenzaldehyde(SALTDATA: FREE)
    • AC1MTCZR
    • ALBB-001266
    • BBL017326
    • CTK4F9941
    • SBB030169
    • STK443450
    • SCHEMBL273511
    • Benzaldehyde, 5-chloro-2-(2-methylpropoxy)-
    • FT-0734788
    • NPNJQVRTLWNEAT-UHFFFAOYSA-N
    • A5334
    • CS-0141066
    • VS-06058
    • BB 0256487
    • MFCD03422442
    • 27590-77-8
    • AKOS000308791
    • DTXSID10393778
    • 5-chloro-2-(2-methylpropoxy)benzaldehyde
    • MDL: MFCD03422442
    • Inchi: 1S/C11H13ClO2/c1-8(2)7-14-11-4-3-10(12)5-9(11)6-13/h3-6,8H,7H2,1-2H3
    • InChI Key: NPNJQVRTLWNEAT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=O)C=1)OCC(C)C

Computed Properties

  • Exact Mass: 212.06049
  • Monoisotopic Mass: 212.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.137
  • Boiling Point: 303.2°C at 760 mmHg
  • Flash Point: 122.7°C
  • Refractive Index: 1.537
  • PSA: 26.3
  • LogP: 3.18730

5-chloro-2-(2-methylpropoxy)benzaldehyde Pricemore >>

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